7-hydroxy-6-methoxy-8-[(2S,3R,4R,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxychromen-2-one

• Molecular Formula: C16H18O10
• Molecular Weight: 370.31 g/mol
• IUPAC Name: 7-hydroxy-6-methoxy-8-[(2S,3R,4R,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxychromen-2-one
• InChI: InChI=1S/C16H18O10/c1-23-7-4-6-2-3-9(18)25-14(6)15(11(7)20)26-16-13(22)12(21)10(19)8(5-17)24-16/h2-4,8,10,12-13,16-17,19-22H,5H2,1H3/t8-,10-,12-,13-,16+/m1/s1
• InChI Key: CRSFLLTWRCYNNX-YJDQBUFVSA-N
• Isomeric SMILES: COC1=C(C(=C2C(=C1)C=CC(=O)O2)O[C@H]3[C@@H]([C@@H]([C@@H]([C@H](O3)CO)O)O)O)O
• SMILES: COC1=C(C(=C2C(=C1)C=CC(=O)O2)OC3C(C(C(C(O3)CO)O)O)O)O

Description

Fraxin is a member of coumarins and a glycoside.

Scientific Research Applications

Spectroscopic Study and Conformational Analysis

• A study by Aydın & Özpozan (2020) focused on the theoretical study of quercetin 3-D-galactoside (Q3G), which is structurally similar to the specified compound. They conducted a comprehensive conformational and vibrational spectroscopic study using DFT/B3LYP and DFT/LSDA methods, providing insights into the molecule's stability and intramolecular interactions.

Solubility Characteristics in Ethanol-Water Solutions

• Research on the solubility of related saccharides in ethanol-water solutions was conducted by Gong et al. (2012). This study provides valuable information on the solubility behavior of structurally similar compounds, which is crucial for understanding their application in various scientific contexts.

Agarwood Bi-Phenylethylchromone Derivatives

• The study by Iwagoe et al. (1989) identified and elucidated the structures of bi-phenylethylchromone derivatives from Agarwood "Jinko". This research highlights the chemical diversity and complexity of chromone derivatives, contributing to the broader understanding of compounds like 7-hydroxy-6-methoxy-8-[(2S,3R,4R,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxychromen-2-one.

Anti-Inflammatory Properties

• Yu et al. (2020) discovered new 5,6,7,8-tetrahydro-2-(2-phenylethyl)chromones from agarwood, demonstrating significant anti-inflammatory activities (Yu et al., 2020). These findings suggest potential therapeutic applications of chromone derivatives, including the specific compound of interest.

Ethoxymethylation in Chroman-4-Ones

• Jain & Saksena (1991) conducted a study on the ethoxymethylation of chroman-4-ones, providing insights into the chemical reactivity and potential synthetic pathways for derivatives like this compound (Jain & Saksena, 1991).

Computational Study on Blood Glucose Regulation

• Muthusamy & Krishnasamy (2016) explored the role of a structurally similar compound in the regulation of blood glucose levels, using computational methods (Muthusamy & Krishnasamy, 2016). This research indicates the potential of such compounds in diabetes management.

Synthesis of Sugar Imines

• Mohammed et al. (2020) synthesized a molecule based on D-glucose, demonstrating the versatility of sugar derivatives in chemical synthesis, relevant to the compound (Mohammed et al., 2020).